Cas no 194873-98-8 (1,1'-Biphenyl, 4'-methoxy-3-(trifluoromethyl)-)

• Product Name: 1,1'-Biphenyl, 4'-methoxy-3-(trifluoromethyl)-
• CAS No: 194873-98-8
• MF: C₁₄H₁₁F₃O
• MW: 252.231754541397
• MDL: MFCD06201365
• CID: 1387194
• PubChem ID: 2759738
• Update Time: 2025-05-21

1,1'-Biphenyl, 4'-methoxy-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4'-methoxy-3-(trifluoromethyl)-
• 4'-methoxy-3-(trifluoromethyl)-1,1'-biphenyl
• 4-METHOXY-3'-TRIFLUOROMETHYLBIPHENYL
• 4-Methoxy-3-(trifluoromethyl)-1,1-biphenyl
• PLCMWCLPLSJTEH-UHFFFAOYSA-N
• HS-3969
• SCHEMBL13247934
• 1-methoxy-4-[3-(trifluoromethyl)phenyl]benzene
• 4'-Methoxy-3-(trifluoromethyl)1,1'-biphenyl
• 4'-methoxy-3-(trifluoromethyl)biphenyl
• 194873-98-8

• MDL： MFCD06201365
• Inchi： 1S/C14H11F3O/c1-18-13-7-5-10(6-8-13)11-3-2-4-12(9-11)14(15,16)17/h2-9H,1H3
• InChI Key： PLCMWCLPLSJTEH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(=CC=1)OC)(F)F

Computed Properties

• Exact Mass: 252.07623
• Monoisotopic Mass: 252.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

1,1'-Biphenyl, 4'-methoxy-3-(trifluoromethyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,1'-Biphenyl, 4'-methoxy-3-(trifluoromethyl)-

Comprehensive Overview of 1,1'-Biphenyl, 4'-methoxy-3-(trifluoromethyl)- (CAS No. 194873-98-8)

1,1'-Biphenyl, 4'-methoxy-3-(trifluoromethyl)- (CAS No. 194873-98-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique biphenyl core structure and functional groups, including a methoxy and a trifluoromethyl moiety, offers versatile applications. Its molecular formula, C₁₄H₁₁F₃O, and precise structural configuration make it a valuable intermediate in synthetic chemistry.

The growing interest in 1,1'-Biphenyl derivatives is driven by their role in drug discovery and material innovation. Researchers frequently search for "4'-methoxy-3-(trifluoromethyl)-1,1'-biphenyl uses" or "CAS 194873-98-8 applications," reflecting its relevance in modern chemistry. The compound's trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a key building block in the design of bioactive molecules. Recent studies highlight its potential in developing antiviral agents and liquid crystal materials, aligning with trends in sustainable and high-performance materials.

From a synthetic perspective, 1,1'-Biphenyl, 4'-methoxy-3-(trifluoromethyl)- is often synthesized via cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a hot topic in organic chemistry forums. Queries like "how to synthesize 4'-methoxy-3-(trifluoromethyl)biphenyl" are common among chemists seeking efficient protocols. The compound's stability under various conditions also makes it suitable for catalysis research and polymer chemistry, where its aromaticity and functional groups contribute to tailored material properties.

Environmental and regulatory considerations are increasingly shaping the demand for 1,1'-Biphenyl derivatives. With a focus on "green chemistry alternatives," this compound's potential for low-toxicity applications is being explored. Its methoxy group and trifluoromethyl substitution offer pathways to biodegradable or less persistent chemical designs, addressing concerns about environmental impact. This aligns with global trends toward sustainable chemical manufacturing and eco-friendly materials.

In the pharmaceutical sector, CAS 194873-98-8 is investigated for its role in medicinal chemistry. The trifluoromethyl group is a hallmark of many FDA-approved drugs, and its inclusion in this biphenyl scaffold opens doors to novel therapeutics. Searches for "4'-methoxy-3-(trifluoromethyl)biphenyl in drug design" reflect this interest. Recent publications suggest its utility in kinase inhibitors and G-protein-coupled receptor modulators, areas of high demand in oncology and neurology research.

Analytical characterization of 1,1'-Biphenyl, 4'-methoxy-3-(trifluoromethyl)- involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for quality control in industrial applications, where purity and consistency are paramount. The compound's spectral data is often shared in open-access databases, supporting collaborative research efforts. Keywords such as "194873-98-8 NMR peaks" or "HPLC analysis of trifluoromethyl biphenyls" are frequently encountered in scientific literature searches.

In summary, 1,1'-Biphenyl, 4'-methoxy-3-(trifluoromethyl)- (CAS No. 194873-98-8) is a multifaceted compound with broad applicability across scientific disciplines. Its structural features and functional groups make it a cornerstone in organic synthesis, material science, and pharmaceutical development. As research continues to uncover new uses, this compound remains at the forefront of innovation, addressing both industrial needs and societal challenges.